Cas no 1261554-90-8 (2-(3-iodo-2-methylphenyl)acetic acid)

• Product Name: 2-(3-iodo-2-methylphenyl)acetic acid
• CAS No: 1261554-90-8
• MF: C₉H₉IO₂
• MW: 276.071035146713
• CID: 2618992
• Update Time: 2025-06-12

2-(3-iodo-2-methylphenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-iodo-2-methylphenyl)acetic acid

• Inchi： 1S/C9H9IO2/c1-6-7(5-9(11)12)3-2-4-8(6)10/h2-4H,5H2,1H3,(H,11,12)
• InChI Key： GBZDCTCZIOBMJR-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(CC(=O)O)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 2-(3-iodo-2-methylphenyl)acetic acid

Introduction to 2-(3-iodo-2-methylphenyl)acetic acid (CAS No. 1261554-90-8) and Its Emerging Applications in Chemical Biology

2-(3-iodo-2-methylphenyl)acetic acid, identified by the chemical abstracts service number CAS No. 1261554-90-8, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a phenyl ring substituted with an iodine atom at the 3-position and a methyl group at the 2-position, along with a carboxylic acid moiety, presents a versatile scaffold for further chemical modifications and biological investigations.

The molecular structure of 2-(3-iodo-2-methylphenyl)acetic acid makes it an attractive intermediate in the synthesis of various bioactive molecules. The presence of the iodine atom at the 3-position of the phenyl ring allows for facile cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in pharmaceutical and agrochemical research. These reactions enable the introduction of diverse aryl groups, expanding the compound's utility in constructing complex molecular architectures.

The carboxylic acid group at one end of the molecule provides another handle for functionalization, allowing for derivatization into esters, amides, or other pharmacophores. This flexibility is particularly valuable in drug discovery efforts, where precise control over molecular structure is crucial for optimizing biological activity. The combination of these reactive sites makes 2-(3-iodo-2-methylphenyl)acetic acid a promising building block for developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the biological activities of arylacetic acids as potential leads for therapeutic intervention. Studies have demonstrated that certain arylacetic acids exhibit inhibitory effects on various enzymes and signaling pathways involved in inflammatory responses, metabolic disorders, and cancer progression. Among these compounds, derivatives of 2-(3-iodo-2-methylphenyl)acetic acid have shown particular promise in preclinical models.

One notable area of research involves the investigation of 2-(3-iodo-2-methylphenyl)acetic acid derivatives as modulators of polyphenol receptor interactions. Polyphenols are natural compounds found in plants that have been linked to numerous health benefits, including anti-inflammatory and antioxidant effects. However, their bioavailability and mechanisms of action are not fully understood. By incorporating arylacetic acid moieties into polyphenol-like structures, researchers aim to enhance their interaction with cellular receptors and improve their therapeutic efficacy.

Another emerging application of 2-(3-iodo-2-methylphenyl)acetic acid lies in its use as a precursor for synthesizing small molecule inhibitors targeting specific protein-protein interactions (PPIs). PPIs play critical roles in many cellular processes, making them attractive drug targets. However, their large binding surfaces and intricate binding modes pose significant challenges for inhibitor design. The structural features of 2-(3-iodo-2-methylphenyl)acetic acid, such as its rigid phenyl ring system and functionalizable carboxylic acid group, provide a scaffold that can be tailored to interact with PPIs through hydrophobic interactions, hydrogen bonding, and electrostatic forces.

Recent advances in computational chemistry have further enhanced the utility of 2-(3-iodo-2-methylphenyl)acetic acid in drug design. Molecular docking simulations and virtual screening techniques allow researchers to rapidly evaluate the binding affinity of various derivatives to target proteins. This approach has been instrumental in identifying novel compounds with improved pharmacokinetic profiles and reduced off-target effects. For instance, computational studies have suggested that certain modifications to the iodinated phenyl ring can enhance binding to specific enzymes involved in cancer metabolism.

The synthesis of 2-(3-iodo-2-methylphenyl)acetic acid itself is another area where innovation has been ongoing. Traditional synthetic routes often involve multi-step sequences with moderate yields and require harsh reaction conditions. However, recent developments in green chemistry have led to more sustainable methods for producing this compound. For example, catalytic iodination techniques have been optimized to minimize waste generation while maintaining high selectivity for the desired product.

In addition to its applications in drug discovery, 2-(3-iodo-2-methylphenyl)acetic acid has found utility in materials science and polymer chemistry. Its ability to undergo cross-coupling reactions makes it a valuable monomer for synthesizing conductive polymers and organic semiconductors. These materials are used in electronic devices such as organic light-emitting diodes (OLEDs), solar cells, and field-effect transistors (FETs). The incorporation of iodine into these polymers can further enhance their electronic properties by facilitating charge transport.

The future prospects for 2-(3-iodo-2-methylphenyl)acetic acid are vast and multifaceted. As our understanding of biological pathways continues to expand, so does the demand for innovative chemical tools to probe these systems. The compound's versatility as a synthetic intermediate ensures its continued relevance in both academic research and industrial applications. Furthermore, ongoing efforts to develop greener synthetic methods will likely expand its accessibility and sustainability.

In conclusion, 2-(3-iodo-2-methylphenyl)acetic acid (CAS No. 1261554-90-8) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable tool for drug discovery, materials science, and polymer chemistry. As research progresses，this compound is poised to play an even greater role in advancing our understanding of biological processes and developing novel technologies.